rac-12-bis(Heptanoylthio)glycerophosphocholine
rac-12-bis(Heptanoylthio)glycerophosphocholine
Brand Name:
Vulcanchem
CAS No.:
210584-04-6
VCID:
VC21127656
InChI:
InChI=1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3
SMILES:
CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC
Molecular Formula:
C22H44NO6PS2
Molecular Weight:
513.7 g/mol
rac-12-bis(Heptanoylthio)glycerophosphocholine
CAS No.: 210584-04-6
Cat. No.: VC21127656
Molecular Formula: C22H44NO6PS2
Molecular Weight: 513.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 210584-04-6 |
|---|---|
| Molecular Formula | C22H44NO6PS2 |
| Molecular Weight | 513.7 g/mol |
| IUPAC Name | 2,3-bis(heptanoylsulfanyl)propyl 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C22H44NO6PS2/c1-6-8-10-12-14-21(24)31-19-20(32-22(25)15-13-11-9-7-2)18-29-30(26,27)28-17-16-23(3,4)5/h20H,6-19H2,1-5H3 |
| Standard InChI Key | LFFIJRJGKBSELO-UHFFFAOYSA-N |
| SMILES | CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC |
| Canonical SMILES | CCCCCCC(=O)SCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)CCCCCC |
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